
A Comprehensive Guide for Researchers and
Drug Development Professionals

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
5,5-Dimethyl-2-phenoxy-1,3,2-

dioxaphosphinane

CAS No.: 3057-08-7

Cat. No.: B3051032

Get Quote

The field of organophosphorus chemistry offers a vast arsenal of molecules with unique

reactivity and utility. Among these, cyclic phosphites and their derivatives play a crucial role as

intermediates and ligands in organic synthesis and materials science. This technical guide

provides an in-depth exploration of 5,5-Dimethyl-2-phenoxy-1,3,2-dioxaphosphinane, a

notable member of this class. This document is intended for researchers, scientists, and

professionals in drug development, offering a detailed overview of its nomenclature,

physicochemical properties, synthesis, and key applications.

Nomenclature and Identification: A Compound of
Many Names
Clarity in chemical communication is paramount. 5,5-Dimethyl-2-phenoxy-1,3,2-
dioxaphosphinane is known by several synonyms, which are frequently encountered in

literature and chemical databases. Understanding these alternative names is essential for

comprehensive literature searches and accurate identification.
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Systematic Name Common Synonyms CAS Number

5,5-Dimethyl-2-phenoxy-1,3,2-

dioxaphosphinane

Phenyl neopentylene glycol

phosphite[1]
3057-08-7[2][3]

Phenyl neopentylene

phosphite[1]

Phenyl-<2,2-dimethyl-

propandiol-(1.3)>-

cyclophosphit[1]

The compound's identity is unequivocally confirmed by its Chemical Abstracts Service (CAS)

Registry Number: 3057-08-7.[2][3]

Physicochemical Properties and Structural Data
A thorough understanding of a compound's physical and chemical properties is fundamental to

its application in research and development.

Property Value Reference

Molecular Formula C11H15O3P [2][3][4]

Molecular Weight 226.21 g/mol [2][4]

Appearance

Not explicitly stated, likely a

colorless liquid or low-melting

solid

Topological Polar Surface Area 27.7 Å² [2]

Hydrogen Bond Acceptor

Count
3 [2]

Rotatable Bond Count 2 [2]

XLogP3-AA 2.9 [2]
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Spectroscopic data are crucial for the characterization of 5,5-Dimethyl-2-phenoxy-1,3,2-
dioxaphosphinane. While raw spectral data is beyond the scope of this guide, PubChem has

collated spectral information, including ¹H NMR, ¹³C NMR, ³¹P NMR, GC-MS, and FTIR

spectra.[3]

Synthesis and Reaction Mechanisms: A Pathway to
a Versatile Reagent
The synthesis of 5,5-Dimethyl-2-phenoxy-1,3,2-dioxaphosphinane typically involves the

reaction of a suitable phosphorus (III) chloride precursor with 2,2-dimethyl-1,3-propanediol

(neopentyl glycol), followed by reaction with phenol. A common and efficient strategy involves

the use of 2-chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane as a key intermediate.

Core Synthesis Pathway
The synthesis can be conceptualized as a two-step process, starting from readily available

commercial reagents.

Step 1: Formation of the Phosphorochloridite Intermediate

Step 2: Phenoxylation

Phosphorus
trichloride

2-Chloro-5,5-dimethyl-
1,3,2-dioxaphosphorinane

Reaction

2,2-Dimethyl-1,3-propanediol Reaction

5,5-Dimethyl-2-phenoxy-
1,3,2-dioxaphosphinane

Reaction

Phenol

Reaction

Base (e.g., Triethylamine)
HCl Scavenger
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Click to download full resolution via product page

Caption: General two-step synthesis pathway for 5,5-Dimethyl-2-phenoxy-1,3,2-
dioxaphosphinane.

Experimental Protocol: Synthesis of the Precursor 2-
Chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane
The following protocol is adapted from established procedures for the synthesis of analogous

cyclic phosphochloridites and the related 2-oxide.[5]

Materials and Equipment:

Three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and

nitrogen inlet

Ice-water bath

Standard laboratory glassware

Rotary evaporator

Vacuum distillation apparatus

2,2-dimethyl-1,3-propanediol (Neopentyl Glycol)

Phosphorus trichloride (PCl₃)

Anhydrous non-polar aprotic solvent (e.g., dichloromethane or toluene)

Anhydrous triethylamine (Et₃N)

Procedure:

Reaction Setup: A dry 500 mL three-necked round-bottom flask is charged with 2,2-dimethyl-

1,3-propanediol (0.1 mol) and anhydrous dichloromethane (200 mL). The flask is placed in

an ice-water bath and stirred under a nitrogen atmosphere until the temperature of the

mixture reaches 0 °C.
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Addition of Base: Freshly distilled triethylamine (0.2 mol) is added to the stirred solution.

Addition of Phosphorus Trichloride: A solution of phosphorus trichloride (0.1 mol) in

anhydrous dichloromethane (50 mL) is placed in the dropping funnel and added dropwise to

the reaction mixture over a period of 1-2 hours, maintaining the internal temperature at 0-5

°C.

Reaction: After the addition is complete, the reaction mixture is stirred at 0 °C for an

additional 2 hours and then allowed to warm to room temperature and stirred for a further 12

hours.

Work-up: The reaction mixture is filtered under an inert atmosphere to remove the

triethylamine hydrochloride salt. The filtrate is then concentrated under reduced pressure

using a rotary evaporator.

Purification: The crude product is purified by vacuum distillation to yield 2-chloro-5,5-

dimethyl-1,3,2-dioxaphosphorinane as a colorless liquid.

Experimental Protocol: Synthesis of 5,5-Dimethyl-2-
phenoxy-1,3,2-dioxaphosphinane
Materials and Equipment:

Three-necked round-bottom flask with a magnetic stirrer, dropping funnel, and nitrogen inlet

Ice-water bath

Standard laboratory glassware

Rotary evaporator

2-Chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane

Phenol

Anhydrous triethylamine

Anhydrous dichloromethane
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Procedure:

Reaction Setup: A solution of phenol (0.1 mol) and anhydrous triethylamine (0.1 mol) in

anhydrous dichloromethane (150 mL) is prepared in a dry three-necked flask under a

nitrogen atmosphere and cooled to 0 °C in an ice-water bath.

Addition of Phosphorochloridite: A solution of 2-chloro-5,5-dimethyl-1,3,2-

dioxaphosphorinane (0.1 mol) in anhydrous dichloromethane (50 mL) is added dropwise to

the stirred phenol solution over 1 hour, maintaining the temperature at 0-5 °C.

Reaction: The reaction mixture is stirred at 0 °C for 2 hours and then allowed to warm to

room temperature and stirred for an additional 4-6 hours.

Work-up: The precipitated triethylamine hydrochloride is removed by filtration under an inert

atmosphere. The filtrate is washed sequentially with cold dilute hydrochloric acid, saturated

sodium bicarbonate solution, and brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the

solvent is removed under reduced pressure to yield the crude product. Further purification

can be achieved by vacuum distillation or column chromatography on silica gel.

Applications in Industry and Research
5,5-Dimethyl-2-phenoxy-1,3,2-dioxaphosphinane and its derivatives are utilized in several

areas of chemical science and industry.

Industrial Applications
The primary industrial uses of this compound are as a UV stabilizer and an antioxidant.[3]

These properties make it a valuable additive in the manufacturing of plastics and synthetic

rubber, where it helps to prevent degradation from exposure to light, heat, and oxygen.[3]

Role in Organic Synthesis and Drug Development
While direct applications in drug development are not extensively documented in the readily

available literature, the core structure of 5,5-dimethyl-1,3,2-dioxaphosphorinane is of significant

interest. The related 2-oxide derivative, 5,5-dimethyl-1,3,2-dioxaphosphorinan-2-one, is used in

the synthesis of bisphosphonates and phosphanamidates, which are being investigated as
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potential anticancer agents.[6] This suggests that 5,5-Dimethyl-2-phenoxy-1,3,2-
dioxaphosphinane could serve as a precursor to a variety of phosphorus-containing

compounds with potential biological activity.

The reactivity of the phosphorus (III) center allows for a range of transformations, including

oxidation to the corresponding phosphate, and use as a ligand in transition metal catalysis. The

2-oxide derivative is also a versatile phosphorylating agent for nucleophiles such as alcohols,

amines, and thiols, which is a key reaction in the synthesis of many pharmaceutical

compounds.[7]

Safety and Handling
According to the aggregated GHS information, 5,5-Dimethyl-2-phenoxy-1,3,2-
dioxaphosphinane is classified as harmful to aquatic life with long-lasting effects (H412).[1][2]

[3] Therefore, release to the environment should be avoided.[1][2] Standard laboratory safety

precautions, including the use of personal protective equipment such as gloves, safety glasses,

and a lab coat, should be observed when handling this compound. All work should be

conducted in a well-ventilated fume hood.

Conclusion
5,5-Dimethyl-2-phenoxy-1,3,2-dioxaphosphinane is a versatile organophosphorus

compound with established industrial applications and potential for further use in synthetic and

medicinal chemistry. A solid understanding of its nomenclature, properties, and synthesis is

essential for any researcher or drug development professional working with this class of

molecules. The synthetic protocols provided in this guide, based on established chemical

principles, offer a reliable pathway to this valuable reagent. As with all chemical research,

adherence to safety protocols is paramount for successful and responsible scientific

investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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